Cas no 22122-48-1 (Carbonimidodithioic acid, dimethyl ester)

• Product Name: Carbonimidodithioic acid, dimethyl ester
• CAS No: 22122-48-1
• MF: C₃H₇NS₂
• MW: 121.22437787056
• CID: 3912974
• PubChem ID: 2317231
• Update Time: 2025-07-19

Carbonimidodithioic acid, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbonimidodithioic acid, dimethyl ester
• Dithiokohlensaeure - S,S' - dimethylesterimid
• F97660
• MFCD02689966
• dimethyldithioimidocarbonate
• Dimethyl carbonimidodithioate
• 22122-48-1
• bis(methylsulfanyl)methanimine
• SCHEMBL152938

• MDL： MFCD02689966
• Inchi： 1S/C3H7NS2/c1-5-3(4)6-2/h4H,1-2H3
• InChI Key： JBIDUFGTLLGTBI-UHFFFAOYSA-N
• SMILES： C(=N)(SC)SC

Computed Properties

• Exact Mass: 121.00199157Da
• Monoisotopic Mass: 121.00199157Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 46.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 74.5Ų

Additional information on Carbonimidodithioic acid, dimethyl ester

Introduction to Carbonimidodithioic acid, dimethyl ester (CAS No: 22122-48-1)

Carbonimidodithioic acid, dimethyl ester, identified by its CAS number 22122-48-1, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by its unique structural framework, which includes a carbonimido group and two thioether functionalities. The dimethyl ester derivative enhances its solubility and reactivity, making it a valuable intermediate in synthetic chemistry and a potential candidate for further derivatization in drug development.

The structural features of Carbonimidodithioic acid, dimethyl ester make it particularly interesting for researchers exploring novel synthetic pathways and bioactive molecules. The carbonimido group, with its electron-deficient nature, can participate in various coordination chemistry applications, while the thioether moieties provide opportunities for further functionalization through nucleophilic substitution reactions. These properties have positioned this compound as a versatile building block in the synthesis of more complex molecules.

In recent years, there has been a growing interest in the development of heterocyclic compounds that incorporate both nitrogen and sulfur atoms due to their potential biological activity. Carbonimidodithioic acid, dimethyl ester fits into this category, as it can be readily modified to introduce additional functional groups that may enhance its pharmacological properties. For instance, researchers have explored its use in the synthesis of substituted pyridines and thiophenes, which are known for their wide range of biological activities including antimicrobial, anti-inflammatory, and anticancer effects.

One of the most compelling aspects of Carbonimidodithioic acid, dimethyl ester is its utility as a precursor in the synthesis of more complex molecules with potential therapeutic applications. In particular, its ability to undergo selective reactions with various nucleophiles has been leveraged to create derivatives with tailored biological activities. For example, recent studies have demonstrated its use in the preparation of novel kinase inhibitors, which are crucial in the treatment of various cancers and inflammatory diseases.

The pharmaceutical industry has shown considerable interest in heterocyclic compounds due to their diverse biological activities and favorable pharmacokinetic properties. Carbonimidodithioic acid, dimethyl ester has emerged as a key intermediate in the synthesis of such compounds. Its structural motif allows for the introduction of multiple substituents at strategic positions, enabling the creation of molecules with enhanced binding affinity to biological targets. This flexibility has made it a valuable tool for medicinal chemists seeking to develop new drugs.

In addition to its pharmaceutical applications, Carbonimidodithioic acid, dimethyl ester has found utility in materials science and catalysis. Its unique reactivity has been exploited in the development of novel catalysts for organic transformations, including cross-coupling reactions that are essential for constructing complex molecular architectures. The compound's ability to coordinate with transition metals has also been explored in the context of homogeneous catalysis, where it serves as a ligand or co-catalyst.

The synthesis of Carbonimidodithioic acid, dimethyl ester typically involves multi-step organic transformations that highlight its versatility as a synthetic intermediate. One common approach involves the reaction of appropriate precursors with sulfur-containing reagents under controlled conditions to form the carbonimido core followed by methylation to introduce the ester functionality. These synthetic routes have been optimized over time to improve yield and purity, making it more accessible for research applications.

The chemical properties of Carbonimidodithioic acid, dimethyl ester have been extensively studied to understand its behavior in various chemical environments. Spectroscopic techniques such as NMR and mass spectrometry have been employed to elucidate its structure and dynamics. Additionally, computational methods have been used to predict its reactivity and interactions with other molecules.

The biological activity of derivatives derived from Carbonimidodithioic acid, dimethyl ester continues to be an area of active investigation. Researchers are exploring how modifications to its core structure can influence its interaction with biological targets such as enzymes and receptors. This includes studying how changes in electronic distribution or steric hindrance can modulate binding affinity and selectivity.

In conclusion, Carbonimidodithioic acid, dimethyl ester (CAS No: 22122-48-1) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its unique structural features make it an invaluable intermediate for synthesizing complex molecules with diverse biological activities. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in both academic and industrial chemistry.